Cas no 2680663-66-3 (2,3-Difluoro-6-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 2,3-Difluoro-6-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680663-66-3
• MF: C₉H₄F₅NO₃
• MW: 269.124979972839
• CID: 5646449
• PubChem ID: 165915033
• Update Time: 2025-07-02

2,3-Difluoro-6-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28282951
• 2,3-difluoro-6-(2,2,2-trifluoroacetamido)benzoic acid
• 2680663-66-3
• 2,3-Difluoro-6-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C9H4F5NO3/c10-3-1-2-4(5(6(3)11)7(16)17)15-8(18)9(12,13)14/h1-2H,(H,15,18)(H,16,17)
• InChI Key： UQXYMDKLTTZKBH-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1C(=O)O)NC(C(F)(F)F)=O)F

Computed Properties

• Exact Mass: 269.01113380g/mol
• Monoisotopic Mass: 269.01113380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.4Ų

Additional information on 2,3-Difluoro-6-(2,2,2-trifluoroacetamido)benzoic acid

Introduction to 2,3-Difluoro-6-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680663-66-3)

2,3-Difluoro-6-(2,2,2-trifluoroacetamido)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680663-66-3, is a fluorinated benzoic acid derivative with significant potential in the field of pharmaceutical and agrochemical research. Its unique structural features, including the presence of fluorine atoms and an amide functional group, make it a compound of considerable interest for synthetic chemists and biologists exploring novel molecular interactions.

The compound belongs to a class of aromatic carboxylic acids that have been extensively studied for their biological activity. The introduction of fluorine atoms at the 2 and 3 positions of the benzene ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the amide group at the 6-position introduces a polar moiety that can participate in hydrogen bonding, influencing both the solubility and binding affinity of the compound.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in developing next-generation therapeutics. For instance, studies have demonstrated that fluorine substitution can modulate enzyme activity and receptor binding affinity, leading to improved pharmacokinetic profiles. 2,3-Difluoro-6-(2,2,2-trifluoroacetamido)benzoic acid is no exception and has been explored in various contexts due to its structural versatility.

In academic research, this compound has been utilized as a building block for more complex molecules. Its ability to serve as a precursor in multi-step synthetic pathways has made it valuable for constructing heterocyclic scaffolds and exploring new chemical space. The amide functionality also allows for further derivatization via condensation reactions with amines or hydroxylamine derivatives, opening up possibilities for generating analogs with tailored properties.

The pharmaceutical industry has shown particular interest in fluorinated benzoic acids due to their potential as drug candidates. For example, derivatives of benzoic acid with fluorine substitutions have been investigated for their anti-inflammatory and analgesic effects. While 2,3-Difluoro-6-(2,2,2-trifluoroacetamido)benzoic acid itself may not be directly used as a therapeutic agent, it serves as an important intermediate in synthesizing lead compounds that exhibit desirable biological activities.

From an agrochemical perspective, fluorinated compounds are increasingly being employed to develop novel pesticides and herbicides. The structural features of 2,3-Difluoro-6-(2,2,2-trifluoroacetamido)benzoic acid, particularly the combination of fluorine atoms and an amide group, contribute to its potential as a bioactive molecule capable of interacting with biological targets in pests or weeds.

The synthesis of 2,3-Difluoro-6-(2,2,2-trifluoroacetamido)benzoic acid presents unique challenges due to the presence of multiple functional groups. However, modern synthetic techniques have made it more accessible than ever before. Catalytic hydrogenation and nucleophilic aromatic substitution are common strategies employed in its preparation. Additionally, green chemistry principles have been applied to optimize synthetic routes for better yield and reduced environmental impact.

The physicochemical properties of this compound are also worth noting. Its melting point and solubility profile can be influenced by the electron-withdrawing effects of the fluorine atoms and the polar nature of the amide group. These properties are crucial for determining its suitability for various applications, such as formulation in pharmaceuticals or agrochemicals.

In conclusion, 2680663-66-3 represents a fascinating example of how structural modifications can enhance the utility of organic compounds. Its role as a versatile intermediate in synthetic chemistry underscores its importance in both academic research and industrial applications. As our understanding of molecular interactions continues to evolve, 2680663-66-3 is likely to remain a valuable tool for scientists exploring new frontiers in drug discovery and material science.